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Compound of Interest

Compound Name: Defactinib-d6

Cat. No.: B12385758 Get Quote

Researchers and drug development professionals handling Defactinib-d6 must adhere to

stringent disposal protocols to ensure laboratory safety and environmental protection. This

guide provides essential, step-by-step procedures for the proper disposal of Defactinib-d6,

aligning with standard laboratory safety practices and regulatory requirements.

Hazard Profile and Safety Precautions
Defactinib, the parent compound of Defactinib-d6, is classified as harmful if swallowed, causes

skin irritation, and can lead to serious eye irritation. It may also cause respiratory irritation.[1][2]

Given these hazards, appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn at all times during handling and disposal.[1][3]

All procedures should be conducted in a well-ventilated area or a designated fume hood.[1][3]

Step-by-Step Disposal Protocol
The disposal of Defactinib-d6, as with any hazardous chemical waste, must be managed to

prevent environmental contamination and ensure personnel safety. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[4][5]

Waste Identification and Segregation:

All waste materials contaminated with Defactinib-d6, including unused product, solutions,

and contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous

waste.
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Segregate Defactinib-d6 waste from other chemical waste streams to avoid incompatible

mixtures. Specifically, keep it separate from strong acids, bases, and oxidizing agents.[3]

[4]

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[6][7] The

container should be compatible with the chemical nature of the waste.

The label should clearly state "Hazardous Waste" and identify the contents, including

"Defactinib-d6" and any solvents used.

Accumulation in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[4][7][8]

The SAA must be a secondary containment system to prevent spills from spreading.

Keep the waste container closed at all times, except when adding waste.[4][5]

Request for Waste Pickup:

Once the container is full or has reached the institutional time limit for storage in an SAA

(often up to one year for partially filled containers), arrange for its collection by your

institution's Environmental Health and Safety (EH&S) department or a licensed hazardous

waste disposal contractor.[4][5][7]

Decontamination of Empty Containers
For containers that held pure Defactinib-d6, triple rinse them with a suitable solvent (such as

ethanol or another appropriate solvent capable of removing the residue).[5] The rinsate must

be collected and disposed of as hazardous waste.[5] After triple rinsing, the container can often

be disposed of as non-hazardous waste, but institutional policies should be confirmed.[5]

Spill Management
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In the event of a spill, evacuate the area and ensure it is well-ventilated. Wearing appropriate

PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or a universal absorbent).[1]

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.[1] Decontaminate the spill area with a suitable solvent.

Quantitative Data Summary
Parameter Value Reference

Hazard Classifications

Acute toxicity, oral (Category

4); Skin irritation (Category 2);

Serious eye irritation (Category

2A); Specific target organ

toxicity, single exposure

(respiratory tract)

[1][2]

Storage Temperature

Powder: -20°C; In solvent:

-80°C (1 year), -20°C (1

month)

[9][10]

Satellite Accumulation Area

(SAA) Volume Limit

Up to 25 gallons (total

chemical waste per lab) or 55

gallons (non-laboratory areas)

[8]

SAA Time Limit (Partially Filled

Container)
Up to one year [4]

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of Defactinib-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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